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Compound of Interest

Compound Name: MCPA-sodium

Cat. No.: B164995 Get Quote

Introduction

MCPA-sodium ((4-chloro-2-methylphenoxy)acetic acid sodium salt) is a selective, systemic

phenoxy herbicide used to control broadleaf weeds.[1] For reproducible and accurate results in

laboratory and greenhouse experiments, the preparation of stable and accurately concentrated

stock solutions is crucial.[2] These application notes provide a detailed protocol for the

preparation of stable aqueous stock solutions of MCPA-sodium, along with information on its

physicochemical properties, storage, and safety considerations.

Physicochemical Properties of MCPA-Sodium

A comprehensive understanding of the physicochemical properties of MCPA-sodium is

essential for its proper handling and use in experimental settings.
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Property Value Reference

CAS Number 3653-48-3 [1][3]

Molecular Formula C₉H₈ClNaO₃ [1]

Molecular Weight 223.61 g/mol [1]

Appearance
Colorless plates or white to

light brown solid
[2][3]

Melting Point 120°C (decomposes) [1]

Water Solubility
Highly soluble (270-330 g/L at

25°C); Miscible in water
[1][4][5]

Solubility in Organic Solvents
Methanol: 340 g/L; Benzene: 1

g/L
[1]

Experimental Protocol: Preparation of a 100 mM
MCPA-Sodium Aqueous Stock Solution
This protocol describes the preparation of a 100 mM stock solution of MCPA-sodium in water.

The concentration can be adjusted as needed based on experimental requirements.

Materials and Equipment:

MCPA-sodium (purity ≥ 95%)

Analytical balance

Deionized or distilled water

Volumetric flask (e.g., 100 mL)

Beaker

Spatula

Magnetic stirrer and stir bar
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Calculate the Required Mass:

To prepare 100 mL (0.1 L) of a 100 mM (0.1 mol/L) solution, the required mass of MCPA-
sodium (MW: 223.61 g/mol ) is calculated as follows:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L × 0.1 L × 223.61 g/mol = 2.2361 g

Weighing the MCPA-Sodium:

Place a clean, dry beaker on the analytical balance and tare the balance.

Carefully weigh out 2.2361 g of MCPA-sodium into the beaker using a spatula.

Dissolution:

Add approximately 50-70 mL of deionized water to the beaker containing the MCPA-
sodium.

Place a magnetic stir bar in the beaker and place the beaker on a magnetic stirrer.

Stir the solution until the MCPA-sodium is completely dissolved. MCPA-sodium is highly

soluble in water, so this should occur readily at room temperature.[1][3]

Final Volume Adjustment:

Once fully dissolved, carefully transfer the solution from the beaker into a 100 mL

volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsewater to the

volumetric flask to ensure a complete quantitative transfer.
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Continue to add deionized water to the volumetric flask until the bottom of the meniscus

reaches the calibration mark.

Homogenization and Storage:

Stopper the volumetric flask and invert it several times to ensure the solution is

homogeneous.

Transfer the stock solution to a properly labeled storage bottle. The label should include

the name of the compound (MCPA-sodium), concentration, solvent, preparation date, and

the preparer's initials.

For long-term storage, amber bottles are recommended to protect the solution from light,

although MCPA-sodium is generally stable.[6]

Experimental Workflow Diagram
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Workflow for MCPA-Sodium Stock Solution Preparation

Preparation

Dissolution

Finalization & Storage

1. Calculate Mass of MCPA-Sodium

2. Weigh MCPA-Sodium on Analytical Balance

3. Add ~70% of Final Water Volume

4. Stir Until Completely Dissolved

5. Transfer to Volumetric Flask

6. Add Water to Final Volume (QS)

7. Homogenize by Inversion

8. Transfer to Labeled Storage Bottle

Click to download full resolution via product page

Caption: Workflow for preparing an MCPA-Sodium stock solution.
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Stability and Storage Recommendations
Proper storage is essential to maintain the stability and integrity of the MCPA-sodium stock

solution.

Parameter Recommendation Rationale Reference

Storage Temperature

Store at room

temperature or

refrigerate (2-8°C).

MCPA-sodium is

stable under normal

storage conditions.

Avoid extreme heat or

freezing.

[1][7]

Freezing

Avoid freezing. If

frozen, warm to at

least 5°C and mix

thoroughly before use.

To ensure

homogeneity of the

solution after thawing.

[7]

Container

Store in the original or

a tightly sealed,

compatible container

(e.g., glass or

polyethylene).

Prevents

contamination and

evaporation.

[7][8]

Light Exposure

Store in a dark place

or use an amber

bottle.

While generally

stable, protection from

light is a good practice

for chemical solutions.

[6][8]

pH
Maintain a neutral to

slightly alkaline pH.

Decomposes under

strong acidic or basic

conditions.

[1]

Shelf Life

Aqueous stock

solutions are stable

for several weeks

when stored properly

in a refrigerator.

To minimize potential

degradation or

microbial growth over

extended periods.

[6]

Safety Precautions
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves, when handling MCPA-sodium.[7][8]

Handling: Avoid contact with skin, eyes, and clothing. Do not inhale dust or solution mist.[3]

[8] Handle in a well-ventilated area or a chemical fume hood.

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Do not contaminate water, food, or feed by storage or disposal.[7][9]

First Aid: In case of contact with eyes or skin, rinse immediately with plenty of water.[10] If

swallowed, seek medical attention.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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